Cas no 866344-95-8 ((2Z)-N-(2-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide)

• Product Name: (2Z)-N-(2-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide
• CAS No: 866344-95-8
• MF: C₂₄H₂₀ClN₃O₅S
• MW: 497.950703620911
• CID: 5798695
• Update Time: 2025-10-21

(2Z)-N-(2-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(2-chlorophenyl)-8-methoxy-2-[(4-methylphenyl)sulfonylhydrazinylidene]chromene-3-carboxamide
• (2Z)-N-(2-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide

• Inchi： 1S/C24H20ClN3O5S/c1-15-10-12-17(13-11-15)34(30,31)28-27-24-18(23(29)26-20-8-4-3-7-19(20)25)14-16-6-5-9-21(32-2)22(16)33-24/h3-14,28H,1-2H3,(H,26,29)/b27-24-
• InChI Key： BVBDIQFEKMWKJX-PNHLSOANSA-N
• SMILES： C1(=N/NS(C2=CC=C(C)C=C2)(=O)=O)/OC2=C(C=CC=C2OC)C=C/1C(NC1=CC=CC=C1Cl)=O

Additional information on (2Z)-N-(2-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide

Comprehensive Overview of (2Z)-N-(2-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide (CAS No. 866344-95-8)

(2Z)-N-(2-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide, with the CAS number 866344-95-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromene derivatives and is characterized by its unique structural features, including a chromene ring, a sulfonamide group, and a chlorophenyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of (2Z)-N-(2-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide is defined by its molecular formula C₂₃H₁₉ClN₃O₅S. The presence of the methoxy group and the methylbenzenesulfonamido moiety imparts specific pharmacological properties to the compound, making it a subject of interest for various research studies. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, facilitating its evaluation in preclinical and clinical settings.

In terms of its biological activity, (2Z)-N-(2-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide has demonstrated promising anti-inflammatory and anti-cancer properties. Studies have shown that this compound can inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been reported to exhibit cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. These findings suggest that (2Z)-N-(2-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide may have potential as a novel therapeutic agent for treating inflammatory diseases and cancer.

The mechanism of action of (2Z)-N-(2-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide is not yet fully understood, but recent research has provided some insights. It is believed that the compound interacts with specific cellular targets, such as protein kinases and transcription factors, to modulate signaling pathways involved in inflammation and cell proliferation. For instance, studies have shown that it can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses. Furthermore, it has been observed to induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades.

In addition to its therapeutic potential, (2Z)-N-(2-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide has also been investigated for its pharmacokinetic properties. Preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) characteristics in animal models. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its development as an oral therapeutic agent. However, further research is needed to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

The safety profile of (2Z)-N-(2-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide is another critical aspect that has been extensively studied. Toxicological evaluations have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its safe use in humans. Ongoing clinical trials are aimed at evaluating the safety and efficacy of this compound in human subjects.

In conclusion, (2Z)-N-(2-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide (CAS No. 866344-95-8) represents a promising lead compound in the development of novel therapeutics for inflammatory diseases and cancer. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds significant potential to contribute to the advancement of medical treatments in these areas.